Cas no 1354777-90-4 (5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide)

• Product Name: 5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide
• CAS No: 1354777-90-4
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• CID: 5149822
• Update Time: 2025-06-14

5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide

• Inchi： 1S/C12H10N2O3S/c1-7-2-3-8(9(6-7)14(15)16)10-4-5-11(17-10)12(13)18/h2-6H,1H3,(H2,13,18)
• InChI Key： VXKJDISNJCWXJU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C=C2[N+]([O-])=O)=CC=C1C(N)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide

Comprehensive Overview of 5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide (CAS No. 1354777-90-4)

5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide (CAS No. 1354777-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities. The presence of a nitro group and a carbothioic acid amide moiety in its structure makes it a promising candidate for further exploration in drug discovery and material science.

Researchers are increasingly interested in 5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide due to its potential as a building block for heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound's furan ring, combined with its nitro-substituted phenyl group, offers a versatile scaffold for designing novel molecules. Recent studies have highlighted its relevance in the development of antimicrobial agents and enzyme inhibitors, aligning with the growing demand for new therapeutic options in the face of rising antibiotic resistance.

The synthesis of CAS No. 1354777-90-4 involves multi-step organic reactions, often starting from commercially available precursors like 4-methyl-2-nitrobenzaldehyde and furan-2-carboxylic acid derivatives. Optimizing the yield and purity of this compound is a key focus for chemists, as it directly impacts its applicability in downstream research. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for high-value applications.

In the context of green chemistry, there is a rising interest in developing sustainable synthetic routes for compounds like 5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining efficiency. This aligns with broader industry trends toward eco-friendly chemical production, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in material science. Furan-based compounds are increasingly studied for their applications in organic electronics and polymers. The unique electronic properties of CAS No. 1354777-90-4, attributed to its conjugated system, make it a candidate for use in conductive materials or sensors. This versatility has sparked discussions in academic and industrial forums, particularly among those searching for innovative organic materials.

From a commercial perspective, the demand for 5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and contract research organizations (CROs) often seek such compounds to expand their libraries for drug discovery programs. Its structure-activity relationship (SAR) potential makes it a valuable asset for medicinal chemists aiming to optimize lead compounds.

For those searching about storage and handling of this compound, it is recommended to keep it in a cool, dry place under inert conditions to preserve its stability. While not classified as hazardous, standard laboratory precautions should be followed to ensure safe usage. This information is particularly relevant for professionals looking for best practices in chemical management.

In summary, 5-(4-Methyl-2-nitro-phenyl)-furan-2-carbothioic acid amide (CAS No. 1354777-90-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and ongoing research interest underscore its importance in contemporary scientific endeavors. As the fields of drug discovery and advanced materials continue to evolve, this compound is poised to remain a subject of significant exploration and innovation.